Cas no 1855738-08-7 (4H-Thieno[3,2-b]pyrrole, 5,6-dihydro-3-methyl-)

• Product Name: 4H-Thieno[3,2-b]pyrrole, 5,6-dihydro-3-methyl-
• CAS No: 1855738-08-7
• MF: C₇H₉NS
• MW: 139.218060255051
• CID: 6011708
• PubChem ID: 130995636
• Update Time: 2025-06-08

4H-Thieno[3,2-b]pyrrole, 5,6-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Thieno[3,2-b]pyrrole, 5,6-dihydro-3-methyl-
• EN300-1145633
• 1855738-08-7
• 3-Methyl-4H,5H,6H-thieno[3,2-b]pyrrole

• Inchi： 1S/C7H9NS/c1-5-4-9-6-2-3-8-7(5)6/h4,8H,2-3H2,1H3
• InChI Key： JRYBVHBFFHZRNA-UHFFFAOYSA-N
• SMILES： N1CCC2SC=C(C)C1=2

Computed Properties

• Exact Mass: 139.04557046g/mol
• Monoisotopic Mass: 139.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.3Ų

Experimental Properties

• Density: 1.157±0.06 g/cm3(Predicted)
• Boiling Point: 240.0±19.0 °C(Predicted)
• pka: 4?+-.0.20(Predicted)

Additional information on 4H-Thieno[3,2-b]pyrrole, 5,6-dihydro-3-methyl-

Introduction to 4H-Thieno[3,2-b]pyrrole, 5,6-dihydro-3-methyl- (CAS No. 1855738-08-7)

4H-Thieno[3,2-b]pyrrole, 5,6-dihydro-3-methyl-, identified by the Chemical Abstracts Service Number (CAS No.) 1855738-08-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyrrole class, a structural motif known for its broad spectrum of biological activities and utility in drug design. The presence of a methyl group at the 3-position and the dihydro substitution at the 5,6-position introduces unique electronic and steric properties, making it a promising scaffold for developing novel therapeutic agents.

The thieno[3,2-b]pyrrole core is a fused ring system consisting of a thiophene ring connected to a pyrrole ring. This structural arrangement imparts distinct chemical and pharmacological properties, including favorable interactions with biological targets such as enzymes and receptors. The 5,6-dihydro modification enhances the stability of the molecule while allowing for further functionalization at other positions. The 3-methyl group serves as a key pharmacophore, influencing both the solubility and binding affinity of the compound.

In recent years, there has been a surge in research focused on developing new derivatives of thienopyrroles due to their potential applications in treating various diseases. Studies have demonstrated that thienopyrrole derivatives exhibit anti-inflammatory, antiviral, anticancer, and antimicrobial properties. The compound 4H-Thieno[3,2-b]pyrrole, 5,6-dihydro-3-methyl- has been investigated for its role in modulating biological pathways associated with these conditions. Its unique structure allows for selective binding to target proteins, making it an attractive candidate for drug development.

One of the most compelling aspects of this compound is its versatility in chemical modification. Researchers have explored various synthetic strategies to introduce additional functional groups into the thienopyrrole core, leading to a diverse library of derivatives. These modifications can fine-tune the pharmacological profile of the compound, enhancing its efficacy and reducing potential side effects. For instance, introducing nitrogen-containing substituents can improve binding affinity to enzymes like kinases and phosphodiesterases.

The pharmaceutical industry has shown particular interest in thienopyrroles due to their potential as lead compounds for drug discovery. Several clinical trials have been conducted or are underway to evaluate the safety and efficacy of thienopyrrole-based drugs in treating conditions such as cancer and inflammatory diseases. The compound 4H-Thieno[3,2-b]pyrrole, 5,6-dihydro-3-methyl- has been tested in preclinical studies for its ability to inhibit specific enzymes involved in disease progression. Preliminary results suggest that it may have significant therapeutic potential.

From a chemical synthesis perspective, 4H-Thieno[3,2-b]pyrrole, 5,6-dihydro-3-methyl- can be synthesized through multi-step reactions involving cyclization and functional group transformations. Advanced synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. These advancements have facilitated further exploration of its pharmacological properties and have opened new avenues for drug development.

The biological activity of this compound is attributed to its ability to interact with various cellular targets. For example, studies have shown that derivatives of thienopyrroles can modulate signaling pathways involved in cell growth and differentiation. This makes them particularly relevant in oncology research, where targeting abnormal cell proliferation is crucial for cancer treatment. Additionally, thienopyrroles have been investigated for their role in immune modulation, suggesting potential applications in treating autoimmune diseases.

In conclusion,4H-Thieno[3,2-b]pyrrole, 5,6-dihydro, 3,methyl (CAS No. 1855738-08-7) is a structurally intriguing compound with significant pharmaceutical potential. Its unique properties make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this compound and its derivatives,underscoring its importance in modern medicinal chemistry.